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Abstract

Isobornyl propionate (CAS 2756-56-1) is a bicyclic monoterpene ester utilized as a flavoring
and fragrance agent.[1] Its physicochemical properties, particularly its solubility, are critical for
formulation, process design, and quality control in the pharmaceutical and cosmetic industries.
This technical guide provides a comprehensive overview of the known solubility profile of
isobornyl propionate. While extensive quantitative solubility data in various organic solvents
is not readily available in public literature, this document summarizes the existing qualitative
and quantitative information and provides detailed experimental protocols for its determination.

Physicochemical Properties of Isobornyl Propionate

Isobornyl propionate is a colorless oily liquid with a characteristic turpentine or pine-like odor.
[2][3] A summary of its key physical and chemical properties is presented below.
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Property Value Source(s)
CAS Number 2756-56-1 [1]
Molecular Formula C13H2202 [1]
Molecular Weight 210.31 g/mol [1]
Density 0.969 - 0.975 g/mL at 20°C [4]
Boiling Point 102°C at 16 mmHg [2]
Flash Point 94°C (closed cup) [4]
Refractive Index 1.4600 - 1.4640 at 20°C [4]

Solubility Profile
Qualitative Solubility

Isobornyl propionate is characterized by its lipophilic nature, stemming from its bulky bicyclic
terpene structure. Literature consistently indicates that it is readily soluble in non-polar and
moderately polar organic solvents while exhibiting poor solubility in highly polar solvents like
water.

¢ Soluble in: Alcohols (e.g., ethanol), oils, and other common organic solvents.[1][2]
o Poorly soluble in: Propylene glycol, Glycerin.[2]

 Insoluble/Almost insoluble in: Water.[2][4][5]

Quantitative Solubility Data

Quantitative, temperature-dependent solubility data for isobornyl propionate in a range of
common organic solvents has not been extensively reported in peer-reviewed literature. The
available data focuses primarily on its solubility in water, which is minimal.

Table 1: Quantitative Solubility of Isobornyl Propionate
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Temperature

Solvent °C) Solubility Method Source(s)
Water 24 19.8 mg/L Not Specified [6]
Water 25 7.491 mg/L Estimated [7]
Ethanol Not Specified Soluble Not Specified [1]
Alcohol Not Specified Yes Not Specified [4]

Note: The term "Soluble" is a qualitative descriptor and does not represent a quantitative value.

Given the lack of published data, experimental determination is necessary to establish the
precise solubility of isobornyl propionate in specific organic solvents relevant to a particular
application.

Experimental Protocol for Solubility Determination

The following protocol describes the Isothermal Saturation (Static Equilibrium) Method coupled
with gravimetric analysis, a reliable technique for determining the equilibrium solubility of a
liquid solute in a solvent.[8]

Principle

An excess amount of the solute (isobornyl propionate) is mixed with a known amount of
solvent. The mixture is agitated at a constant temperature for a sufficient period to achieve
solid-liquid equilibrium (saturation). The concentration of the solute in the supernatant is then
determined gravimetrically.

Apparatus and Materials

o Jacketed glass vessel or sealed vials
e Thermostatic water bath with temperature control (x0.1°C)
e Magnetic stirrer and stir bars

e Analytical balance (+0.0001 g)

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chembk.com/en/chem/Isobornyl%20propionate
https://www.thegoodscentscompany.com/data/rw1021491.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isobornyl-propionate
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=10879
https://www.benchchem.com/product/b1207221?utm_src=pdf-body
https://www.researchgate.net/publication/332000374_Determination_and_Correlation_of_Solubility_of_Borneol_Camphor_and_Isoborneol_in_Different_Solvents
https://www.benchchem.com/product/b1207221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Syringes and syringe filters (e.g., 0.45 um PTFE)

Evaporating dish or petri dish

Drying oven

Isobornyl propionate (solute)

Organic solvent of interest (e.g., ethanol, acetone, isopropanol)

Methodology

e Preparation: Add an excess amount of isobornyl propionate to a pre-weighed, sealed vial
containing a known mass of the organic solvent. The presence of a distinct undissolved
phase is necessary to ensure saturation.

o Equilibration: Place the sealed vial in a thermostatic water bath set to the desired
temperature. Stir the mixture vigorously using a magnetic stirrer. Allow the system to
equilibrate for a minimum of 24 hours to ensure the solution is fully saturated. Periodically
check if the concentration is stable.

o Sampling: After equilibration, stop the stirring and allow the vial to stand undisturbed in the
thermostatic bath for at least 2 hours to allow the undissolved solute to settle.

e Analysis (Gravimetric):

Carefully withdraw a known mass of the clear supernatant using a pre-weighed syringe.

[¢]

o Immediately filter the sample through a syringe filter into a pre-weighed evaporating dish
to remove any microscopic undissolved droplets.

o Weigh the evaporating dish with the filtered supernatant to determine the exact mass of
the saturated solution.

o Place the dish in a drying oven at a temperature sufficient to evaporate the solvent without
degrading the isobornyl propionate (e.g., 60-80°C).

o Continue drying until a constant mass is achieved.
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e Calculation:

o Calculate the mass of the dissolved isobornyl propionate (msolute) by subtracting the
mass of the empty dish from the final mass of the dish with the dry residue.

o Calculate the mass of the solvent (msolvent) by subtracting the mass of the dissolved
solute from the total mass of the saturated solution sample.

o The solubility can be expressed in various units:
» Mass fraction (w): w = msolute / (msolute + msolvent)
» Grams per 100 g of solvent: ( msolute / msolvent ) x 100

» Mole fraction (x): Convert the mass of solute and solvent to moles and calculate x =
molessolute / (molessolute + molessolvent)

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of isobornyl propionate.
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Figure 1: Experimental Workflow for Solubility Determination
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Figure 1: Experimental Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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